1-Tert-butyl-4-[[methyl-(2-methyl-[1,3]oxazolo[5,4-d]pyrimidin-7-yl)amino]methyl]pyrrolidin-2-one

• IUPAC Name: 1-tert-butyl-4-[[methyl-(2-methyl-[1,3]oxazolo[5,4-d]pyrimidin-7-yl)amino]methyl]pyrrolidin-2-one
• InChI: InChI=1S/C16H23N5O2/c1-10-19-13-14(17-9-18-15(13)23-10)20(5)7-11-6-12(22)21(8-11)16(2,3)4/h9,11H,6-8H2,1-5H3
• InChI Key: HOTZNAGDHXBWGG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N=CN=C2O1)N(C)CC3CC(=O)N(C3)C(C)(C)C
• Molecular Formula: C16H23N5O2
• Molecular Weight: 317.39 g/mol

Description

1-Tert-butyl-4-[[methyl-(2-methyl-[1,3]oxazolo[5,4-d]pyrimidin-7-yl)amino]methyl]pyrrolidin-2-one is a complex organic compound that has garnered interest in various fields of scientific research. This compound features a pyrrolidin-2-one core, which is a common structural motif in many biologically active molecules. The presence of the oxazolo[5,4-d]pyrimidine moiety adds to its potential for diverse chemical reactivity and biological activity.

Preparation Methods

The synthesis of 1-Tert-butyl-4-[[methyl-(2-methyl-[1,3]oxazolo[5,4-d]pyrimidin-7-yl)amino]methyl]pyrrolidin-2-one typically involves multiple steps. One common synthetic route starts with the preparation of the pyrrolidin-2-one core, followed by the introduction of the tert-butyl group. The oxazolo[5,4-d]pyrimidine moiety is then synthesized separately and coupled with the pyrrolidin-2-one core under specific reaction conditions. Industrial production methods may involve optimization of these steps to increase yield and reduce costs.

Chemical Reactions Analysis

1-Tert-butyl-4-[[methyl-(2-methyl-[1,3]oxazolo[5,4-d]pyrimidin-7-yl)amino]methyl]pyrrolidin-2-one undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the oxazolo[5,4-d]pyrimidine moiety, often using reagents like sodium hydride or potassium tert-butoxide. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-Tert-butyl-4-[[methyl-(2-methyl-[1,3]oxazolo[5,4-d]pyrimidin-7-yl)amino]methyl]pyrrolidin-2-one has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-Tert-butyl-4-[[methyl-(2-methyl-[1,3]oxazolo[5,4-d]pyrimidin-7-yl)amino]methyl]pyrrolidin-2-one involves its interaction with specific molecular targets and pathways. The oxazolo[5,4-d]pyrimidine moiety is known to interact with enzymes and receptors, modulating their activity. This interaction can lead to various biological effects, depending on the specific target and pathway involved.

Comparison with Similar Compounds

1-Tert-butyl-4-[[methyl-(2-methyl-[1,3]oxazolo[5,4-d]pyrimidin-7-yl)amino]methyl]pyrrolidin-2-one can be compared with other similar compounds, such as:

1-Tert-butyl-3-methyl-4-oxopiperidine-1,3-dicarboxylate: This compound shares the tert-butyl and pyrrolidin-2-one core but differs in its additional functional groups.

2,2’-Methylenebis(6-tert-butyl-4-methylphenol): While structurally different, this compound also features tert-butyl groups and is used in various industrial applications. The uniqueness of 1-Tert-butyl-4-[[methyl-(2-methyl-[1,3]oxazolo[5,4-d]pyrimidin-7-yl)amino]methyl]pyrrolidin-2-one lies in its specific combination of functional groups, which confer distinct chemical and biological properties.